Cas no 89047-45-0 (Quinoline-2-carboxylic acid hydrochloride)

Quinoline-2-carboxylic acid hydrochloride is a heterocyclic organic compound with the molecular formula C₁₀H₇NO₂·HCl. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of quinolone-based antibiotics and other bioactive molecules. The hydrochloride salt form enhances solubility and stability, facilitating its use in aqueous reaction systems. Its well-defined structure and high purity make it suitable for research and industrial applications, including ligand synthesis and catalysis. The compound’s reactivity at the carboxylic acid and quinoline moieties allows for selective functionalization, enabling tailored modifications for target molecules. Proper handling under controlled conditions is recommended due to its acidic nature.

Quinoline-2-carboxylic acid hydrochloride structure

89047-45-0 structure

Product Name:Quinoline-2-carboxylic acid hydrochloride

CAS No:89047-45-0

MF:C₁₀H₈ClNO₂

MW:209.629021644592

CID:614501

PubChem ID:12243752

Update Time:2025-10-28

Quinoline-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- Quinoline-2-carboxylic acid hydrochloride
- 2-Quinolinecarboxylic acid hydrochloride
- SB69138
- Quinoline-2-carboxylicacidhydrochloride
- quinoline-2-carboxylic acid;hydrochloride
- DTXSID70482091
- SCHEMBL2372429
- 89047-45-0
- quinoline carboxylic acid monohydrochloride
- CS-0311480
- FT-0730489
- Quinoline-2-carboxylic acid--hydrogen chloride (1/1)
- DA-19527
- MDL： MFCD19690047
- Inchi： 1S/C10H7NO2.ClH/c12-10(13)9-6-5-7-3-1-2-4-8(7)11-9;/h1-6H,(H,12,13);1H
- InChI Key： DASZTFGYDXJWBT-UHFFFAOYSA-N
- SMILES： Cl.OC(C1=CC=C2C=CC=CC2=N1)=O

Computed Properties

Exact Mass: 209.0243562g/mol
Monoisotopic Mass: 209.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2Å²

Quinoline-2-carboxylic acid hydrochloride Pricemore >>

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Chemenu	CM143512-1g	quinoline-2-carboxylic acid hydrochloride	89047-45-0	95%	1g	$430	2021-08-05
Alichem	A189004408-1g	Quinoline-2-carboxylic acid hydrochloride	89047-45-0	95%	1g	$383.16	2023-08-31
Chemenu	CM143512-1g	quinoline-2-carboxylic acid hydrochloride	89047-45-0	95%	1g	$***	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1382150-1g	Quinoline-2-carboxylic acid hydrochloride	89047-45-0	95+%	1g	￥3385.00	2024-04-26
Crysdot LLC	CD11028457-1g	Quinoline-2-carboxylic acid hydrochloride	89047-45-0	95+%	1g	$455	2024-07-18